Mito-So

• Molecular Formula: C55H69F3N3O9P
• Molecular Weight: 1004.1 g/mol
• InChI: InChI=1S/C53H68N3O7P.C2HF3O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-24-32-49(58)48(40-57)55-53(61)62-41-42-37-52(60)63-50-38-43(33-34-47(42)50)56(2)39-51(59)54-35-25-36-64(44-26-18-15-19-27-44,45-28-20-16-21-29-45)46-30-22-17-23-31-46;3-2(4,5)1(6)7/h15-24,26-34,37-38,48-49,57-58H,3-14,25,35-36,39-41H2,1-2H3,(H-,54,55,59,61);(H,6,7)/b32-24+;/t48-,49+;/m1./s1
• InChIKey: CJHOGQDIMUZBHZ-NUYGCVOQSA-N

Mito-So: Mitochondria-Specific Sphingosine Probe

Mito-So (Mito-Caged Sphingosine; CAS 2315262-16-7, MW 1004.12, C₅₅H₆₉F₃N₃O₉P) is a mitochondria-targeted, photoactivatable sphingosine probe belonging to the class of organelle-specific caged lipid messengers [1]. It consists of a triphenylphosphonium (TPP) lipophilic cation conjugated via an amide bond to a coumarin-photocaged sphingosine; the TPP moiety drives selective accumulation in the mitochondrial matrix driven by membrane potential (ΔΨm) [1]. Upon UV illumination (350–450 nm), the coumarin cage is cleaved, releasing free sphingosine exclusively inside mitochondria, enabling spatially resolved study of mitochondrial sphingolipid metabolism by lipidomics [1]. Commercially available through Avanti Polar Lipids (a Croda brand) and BOC Sciences at >99% purity (TLC) .

Workflow Mitochondrial sphingosine delivery via photo-uncaging

Selection TPP-driven ΔΨm-dependent accumulation

Use Context Compartment-resolved lipidomics & signaling

• [1] Feng S, Harayama T, Montessuit S, David FP, Winssinger N, Martinou JC, Riezman H. Mitochondria-specific photoactivation to monitor local sphingosine metabolism and function. eLife. 2018;7:e34555. doi:10.7554/eLife.34555 View Source

Mito-So: Why It Outperforms Generic Probes

Conventional caged sphingosine probes (e.g., Sph-Cou) and broadly targeted mitochondrial dyes (e.g., MitoSOX Red) address fundamentally different experimental questions and exhibit distinct performance profiles that preclude simple interchange with Mito-So [1]. Sph-Cou distributes globally throughout the cell without organelle selectivity, generating a mixed population of sphingosine across all subcellular compartments upon uncaging [1]. MitoSOX Red is a superoxide (O₂•⁻) indicator, not a sphingosine delivery tool; it does not permit controlled release of a defined lipid metabolite [2]. Even a more recent click-cage mitochondrial sphingosine variant (compound 18, Wagner et al. 2018) produced different calcium signaling outcomes compared with Mito-So, likely due to differences in caging chemistry and sub-mitochondrial localization [3]. These chemical and functional differences mean that substituting any of these alternatives for Mito-So would alter the experimental readout, compromise the spatial resolution of sphingosine release, or measure a different analyte entirely [1][3].

Sph-Cou (global uncaging)

Pan-cellular sphingosine release masks mitochondrial-specific metabolism and signaling readouts.

MitoSOX Red

Superoxide indicator, not a sphingosine delivery tool; measures a different analyte entirely.

Click-cage mitochondrial sphingosine

Different caging chemistry induces calcium transients, confounding Ca²⁺-independent signaling studies.

• [1] Feng S, Harayama T, Montessuit S, David FP, Winssinger N, Martinou JC, Riezman H. Mitochondria-specific photoactivation to monitor local sphingosine metabolism and function. eLife. 2018;7:e34555. doi:10.7554/eLife.34555 View Source
• [2] Robinson KM, Janes MS, Pehar M, Monette JS, Ross MF, Hagen TM, Murphy MP, Beckman JS. Selective fluorescent imaging of superoxide in vivo using ethidium-based probes. Proc Natl Acad Sci USA. 2006;103(41):15038-15043. doi:10.1073/pnas.0601945103 View Source
• [3] Wagner N, Stephan M, Höglinger D, Nadler A. A Click Cage: Organelle-Specific Uncaging of Lipid Messengers. Angew Chem Int Ed. 2018;57(40):13339-13343. doi:10.1002/anie.201807497 View Source

Mito-So Head-to-Head Data

Mitochondrial Targeting: MitoTracker vs. Sph-Cou

Mito-So fluorescence completely overlaps with MitoTracker signal in HeLa cells, confirming mitochondrial-specific accumulation. This targeting is abrogated by CCCP, which dissipates the mitochondrial membrane potential (ΔΨm), causing Mito-So to redistribute randomly throughout the cell [1]. In contrast, Sph-Cou distributes globally without subcellular selectivity, generating sphingosine in all cellular compartments upon uncaging [1].

Mitochondrial Targeting

Head-to-head

Mito-So: Complete colocalization with MitoTracker Sph-Cou: Global distribution, no selectivity

Confirms mitochondrial-specific sphingosine release.

HeLa cells; confocal microscopy; CCCP abolishes signal.

Evidence Dimension	Subcellular localization specificity (colocalization with MitoTracker)
Target Compound Data	Mito-So fluorescence pattern completely overlaps with MitoTracker; CCCP treatment abolishes mitochondrial staining
Comparator Or Baseline	Sph-Cou: globally distributed, no organelle selectivity; no TPP moiety
Quantified Difference	Qualitative difference: organelle-specific (Mito-So) vs. pan-cellular (Sph-Cou); Mito-So targeting is ΔΨm-dependent and reversible by CCCP
Conditions	HeLa cells; 5 μM Mito-So, 15 min incubation; MitoTracker co-staining; ±10 μM CCCP; confocal fluorescence microscopy (Figure 2D–F)

Why This Matters

Only Mito-So enables the study of mitochondrial sphingosine metabolism without confounding signals from sphingosine released in other organelles, a prerequisite for compartment-resolved lipidomics.

• [1] Feng S, Harayama T, Montessuit S, David FP, Winssinger N, Martinou JC, Riezman H. Mitochondria-specific photoactivation to monitor local sphingosine metabolism and function. eLife. 2018;7:e34555. doi:10.7554/eLife.34555 View Source

Uncaging Kinetics: Mito-So vs. Sph-Cou

The TPP-Cou-OH photocage used in Mito-So enables rapid and complete sphingosine release. LC-MS analysis demonstrated that most sphingosine is cleaved from Mito-So after 1 minute of UV exposure, and both Mito-So and its analog Mito-Sa are completely cleaved after 2 minutes [1]. This is faster than Sph-Cou, which uses a diethylaminocoumarin cage and exhibits slower uncaging kinetics [1].

Uncaging Kinetics

Head-to-head

Mito-So: Complete cleavage ≤2 min Sph-Cou: Slower kinetics, incomplete in same window

Enables high-temporal-resolution uncaging.

UV 350–450 nm; LC-MS quantification.

Evidence Dimension	Photo-cleavage completion time under UV lamp (350–450 nm)
Target Compound Data	Mito-So: most sphingosine cleaved after 1 min; complete cleavage after 2 min
Comparator Or Baseline	Sph-Cou (diethylaminocoumarin-caged sphingosine): slower uncaging kinetics; complete cleavage time not achieved within the same time window under identical conditions
Quantified Difference	Mito-So reaches complete cleavage at 2 min; Sph-Cou cleavage is comparatively slower (quantitative kinetics shown in Figure 2B–C)
Conditions	Aqueous solution; powerful UV lamp (350–450 nm); LC-MS analysis at multiple time points; Figure 2B–C

Why This Matters

Faster, more complete uncaging translates to higher temporal resolution and greater sphingosine yield per experiment, reducing the probe concentration required and minimizing potential off-target effects from residual caged probe.

• [1] Feng S, Harayama T, Montessuit S, David FP, Winssinger N, Martinou JC, Riezman H. Mitochondria-specific photoactivation to monitor local sphingosine metabolism and function. eLife. 2018;7:e34555. doi:10.7554/eLife.34555 View Source

Sphingosine Half-Life: Mito-So vs. Sph-Cou

Time-course experiments in live HeLa cells revealed a markedly shorter half-life for sphingosine released from Mito-So (t₁/₂ = 2.63 min) compared with sphingosine released from Sph-Cou (t₁/₂ = 4.21 min), representing a 1.6-fold faster decay [1]. Furthermore, sphingosine from Mito-So dropped to basal levels within the 20-min observation window, whereas Sph-Cou-released sphingosine did not return to baseline even after 20 min, indicating that a fraction of globally released sphingosine is sequestered and protected from metabolism [1]. In SphK double-knockout cells, the Mito-So sphingosine half-life extended to 4.2 min, confirming that the rapid decay in wild-type cells is driven by sphingosine kinase-mediated phosphorylation to S1P [1].

Sphingosine Half-Life

Head-to-head

2.63 min

vs 4.21 min Sph-Cou

1.6× faster mitochondrial catabolism.

WT HeLa; SphK dKO extends t₁/₂ to 4.2 min.

Evidence Dimension	Sphingosine half-life (t₁/₂) in live HeLa cells after uncaging
Target Compound Data	Mito-So: t₁/₂ = 2.63 min (WT HeLa); t₁/₂ = 4.2 min (SphK dKO HeLa)
Comparator Or Baseline	Sph-Cou: t₁/₂ = 4.21 min (WT HeLa); residual sphingosine persists above baseline at 20 min
Quantified Difference	1.6-fold faster decay (2.63 vs. 4.21 min); Mito-So sphingosine returns to baseline by 20 min, whereas Sph-Cou does not
Conditions	HeLa cells; 2 min UV uncaging on ice; incubation at 37°C; lipid extraction at time points 0–20 min; LC-MS quantification; one-phase decay fitting; Figure 6C–E

Why This Matters

The distinct half-life directly demonstrates that subcellular localization governs sphingosine metabolic rate; Mito-So reveals mitochondrial-intrinsic catabolic activity that is masked when sphingosine is released globally from Sph-Cou, providing a more authentic readout of mitochondrial sphingolipid flux.

• [1] Feng S, Harayama T, Montessuit S, David FP, Winssinger N, Martinou JC, Riezman H. Mitochondria-specific photoactivation to monitor local sphingosine metabolism and function. eLife. 2018;7:e34555. doi:10.7554/eLife.34555 View Source

Calcium Mobilization: Mito-So vs. Sph-Cou

Global uncaging of sphingosine from Sph-Cou triggers acute calcium release from acidic stores via two-pore channel 1 (TPC1) [1]. In direct head-to-head experiments, Mito-So failed to elicit any calcium mobilization in HeLa cells within the same time frame, despite releasing approximately 2-fold more sphingosine than Sph-Cou [1]. Importantly, an independently developed mitochondria-targeted click-cage sphingosine probe (compound 18, Wagner et al. 2018) did trigger calcium transients upon mitochondrial uncaging, indicating that the absence of calcium signaling with Mito-So is not a universal property of mitochondrial sphingosine but rather reflects specific features of Mito-So's caging chemistry and/or precise sub-mitochondrial localization [2].

Calcium Mobilization

Head-to-head

Mito-So: No Ca²⁺ release Sph-Cou: Robust Ca²⁺ transient

Decouples sphingosine metabolism from TPC1 signaling.

~2× more sphingosine released; Fluo-4 imaging.

Evidence Dimension	Calcium mobilization in live HeLa cells (Fluo-4 ratiometric imaging)
Target Compound Data	Mito-So: no calcium mobilization detected; sphingosine release ~2× higher than Sph-Cou
Comparator Or Baseline	Sph-Cou: robust calcium release from acidic stores; Click-cage mitochondrial sphingosine (compound 18): calcium transients observed (Wagner et al. 2018)
Quantified Difference	Qualitative difference: absent (Mito-So) vs. present (Sph-Cou and click-cage mito-sphingosine); Mito-So releases ~2× more sphingosine than Sph-Cou, ruling out insufficient release as the cause
Conditions	HeLa cells; Fluo-4 ratiometric calcium dye; whole-field UV flash illumination; sphingosine levels verified by lipid extraction and mass spectrometry; Figure 8, Figure 8—figure supplements 1–2

Why This Matters

This functional difference demonstrates that Mito-So uncages sphingosine into a sub-mitochondrial compartment where it is rapidly phosphorylated to S1P but cannot access TPC1 on endolysosomal membranes—a critical feature for experiments requiring clean separation of mitochondrial sphingolipid metabolism from calcium-dependent signaling readouts.

• [1] Feng S, Harayama T, Montessuit S, David FP, Winssinger N, Martinou JC, Riezman H. Mitochondria-specific photoactivation to monitor local sphingosine metabolism and function. eLife. 2018;7:e34555. doi:10.7554/eLife.34555 View Source
• [2] Wagner N, Stephan M, Höglinger D, Nadler A. A Click Cage: Organelle-Specific Uncaging of Lipid Messengers. Angew Chem Int Ed. 2018;57(40):13339-13343. doi:10.1002/anie.201807497 View Source

Ceramide Metabolic Fate: Mito-So vs. Sph-Cou

Using deuterium-labeled d7-Mito-So and d7-Sph-Cou in HeLa cells, the metabolic fate of mitochondrially released sphingosine was tracked into downstream ceramide species (C16 and C24) by LC-MS [1]. d7-Mito-So produced d7-labeled ceramides immediately after uncaging, with levels steadily increasing throughout the 20-min observation period [1]. In contrast, d7-Sph-Cou generated fewer ceramides at early time points; ceramide levels peaked at 5–10 min and then declined significantly by 20 min, indicating rapid consumption into other sphingolipids such as sphingomyelins [1]. Externally added d7-sphingosine showed continuous ceramide accumulation but with a different kinetic profile, confirming that the metabolic signature of Mito-So is distinct from both global uncaging and exogenous delivery [1].

Ceramide Metabolic Fate

Head-to-head

d7-Mito-So: Continuous ceramide accumulation d7-Sph-Cou: Transient peak, then decline

Sustained mitochondrial ceramide synthesis.

d7-labeled probes; LC-MS/MS; 0–20 min window.

Evidence Dimension	De novo ceramide (C16, C24 d7-ceramide) production kinetics after sphingosine uncaging
Target Compound Data	d7-Mito-So: ceramides detected immediately at t=0; steady increase over 20 min; no decline
Comparator Or Baseline	d7-Sph-Cou: fewer ceramides at t=0; peak at 5–10 min; significant decline by 20 min; d7-sphingomyelin signal approaching plateau by 20 min
Quantified Difference	Qualitative difference in metabolic pattern: continuous ceramide accumulation (mitochondrial) vs. transient ceramide peak followed by consumption (global). Directly compared in Figure 7
Conditions	HeLa cells; d7-labeled probes; 2 min UV uncaging; lipid extraction at 0, 5, 10, 20 min post-uncaging; LC-MS/MS quantification; Figure 7

Why This Matters

The distinct metabolic fate proves that the subcellular origin of sphingosine dictates its downstream processing: mitochondrial sphingosine is channeled into sustained ceramide synthesis, whereas globally released sphingosine is more rapidly processed through the broader sphingolipid network. Mito-So is therefore essential for resolving mitochondrial-specific ceramide biology in disease models such as Barth syndrome and mitochondrial apoptosis.

• [1] Feng S, Harayama T, Montessuit S, David FP, Winssinger N, Martinou JC, Riezman H. Mitochondria-specific photoactivation to monitor local sphingosine metabolism and function. eLife. 2018;7:e34555. doi:10.7554/eLife.34555 View Source

Sphingosine Release Yield: Mito-So vs. Sph-Cou

Quantification of total sphingosine liberated after uncaging in cellular lipid extracts revealed that Mito-So releases approximately twice as much free sphingosine as Sph-Cou under identical loading and uncaging conditions [1]. This finding confirms that the absence of calcium signaling with Mito-So is not attributable to insufficient sphingosine release but rather to the subcellular compartmentalization of the released sphingosine [1]. The higher release yield likely reflects superior cellular uptake and/or mitochondrial accumulation of the TPP-conjugated probe [1].

Sphingosine Release Yield

Head-to-head

~2×

higher free sphingosine vs Sph-Cou

Supports lower working concentration.

Mass spectrometry quantification; equal loading.

Evidence Dimension	Total free sphingosine released per cell after uncaging (mass spectrometry quantification)
Target Compound Data	Mito-So: ~2-fold higher sphingosine levels after uncaging compared to Sph-Cou
Comparator Or Baseline	Sph-Cou: baseline sphingosine release (set as reference for fold comparison)
Quantified Difference	Approximately 2-fold more sphingosine released from Mito-So than from Sph-Cou
Conditions	HeLa cells; equal probe loading concentrations; lipid extraction; in-suspension uncaging; sphingosine quantified by mass spectrometry; Figure 8—figure supplement 2

Why This Matters

Higher release efficiency permits the use of lower working concentrations of Mito-So to achieve equivalent sphingosine yields, reducing potential probe-related toxicity and cost per experiment while improving the signal-to-background ratio in downstream lipidomic analyses.

• [1] Feng S, Harayama T, Montessuit S, David FP, Winssinger N, Martinou JC, Riezman H. Mitochondria-specific photoactivation to monitor local sphingosine metabolism and function. eLife. 2018;7:e34555. doi:10.7554/eLife.34555 View Source

Mito-So Application Scenarios

Mitochondrial Sphingolipidomics with Stable Isotope Tracing

For lipidomics researchers requiring organelle-specific metabolic flux data, Mito-So (used as d7-Mito-So) enables unambiguous tracking of mitochondrially derived sphingosine into ceramides (C16, C24) and sphingomyelins without interference from sphingosine released in other compartments [1]. The demonstrated continuous ceramide accumulation pattern (vs. the transient pattern from Sph-Cou) provides a mitochondria-specific metabolic signature that cannot be obtained using globally caged or exogenously added sphingosine [1]. This scenario is directly supported by the head-to-head d7-Mito-So vs. d7-Sph-Cou metabolic fate data (Figure 7) described in Section 3, Evidence Item 5.

Calcium-Independent Sphingosine Signaling

Investigators studying sphingosine-mediated signaling events that must be isolated from calcium-dependent pathways should select Mito-So specifically because it does not induce calcium mobilization upon uncaging, in contrast to both Sph-Cou (global uncaging) and the click-cage mitochondrial sphingosine probe (compound 18, Wagner et al.) which trigger robust calcium transients [1][2]. This property, validated by the Fluo-4 calcium imaging data (Figure 8) in Section 3, Evidence Item 4, ensures that observed phenotypes are attributable to mitochondrial sphingolipid metabolism rather than concurrent calcium store release.

High-Temporal-Resolution Sphingosine Turnover Assays

Experiments requiring precise kinetic measurements of mitochondrial sphingosine catabolism benefit from Mito-So's rapid and complete photo-cleavage (≤2 min to full release) and the well-characterized short half-life of the released sphingosine (t₁/₂ = 2.63 min in WT HeLa cells) [1]. This high temporal resolution, combined with the option to block S1P formation using SphK dKO cells or SKI-II inhibitor—which extends the half-life to 4.2 min—allows dissection of the relative contributions of phosphorylation vs. ceramide synthesis pathways within the mitochondrial compartment [1]. These kinetic parameters are detailed in Section 3, Evidence Items 2 and 3.

Mitochondrial Disease Models: Barth Syndrome & Apoptosis

In disease models involving mitochondrial lipid dysregulation (e.g., Barth syndrome, where cardiolipin synthesis is impaired, or mitochondrial-mediated apoptosis where ceramide plays a key role), Mito-So offers the unique ability to probe how mitochondrial sphingosine metabolism is altered in situ [1]. Unlike exogenous sphingosine addition, which enters cells non-physiologically, or global uncaging which obscures organelle-specific effects, Mito-So recapitulates the endogenous subcellular context of mitochondrial sphingosine and has been demonstrated to reveal compartment-specific metabolic biases that are invisible to conventional approaches [1].

Application

Selection Property

Validation Focus

Mitochondrial sphingolipidomics

d7-labeled, mitochondria-specific delivery

Verify ceramide accumulation kinetics by LC-MS

Ca²⁺-independent sphingosine signaling

Absence of calcium mobilization upon uncaging

Confirm no Ca²⁺ response via Fluo-4 imaging

High-temporal-resolution turnover assays

Rapid photo-cleavage kinetics; short half-life

Kinetic modeling of sphingosine decay

Mitochondrial disease model studies

Organelle-restricted sphingosine uncaging

Assess altered ceramide/sphingolipid flux

• [1] Feng S, Harayama T, Montessuit S, David FP, Winssinger N, Martinou JC, Riezman H. Mitochondria-specific photoactivation to monitor local sphingosine metabolism and function. eLife. 2018;7:e34555. doi:10.7554/eLife.34555 View Source
• [2] Wagner N, Stephan M, Höglinger D, Nadler A. A Click Cage: Organelle-Specific Uncaging of Lipid Messengers. Angew Chem Int Ed. 2018;57(40):13339-13343. doi:10.1002/anie.201807497 View Source